1,3-Benzenediol, 2,4,6-trinitro-, barium salt (1:1)
1,3-Benzenediol, 2,4,6-trinitro-, barium salt (1:1)
Brand Name:
Vulcanchem
CAS No.:
15805-42-2
VCID:
VC0105976
InChI:
InChI=1S/C6H3N3O8.Ba/c10-5-2(7(12)13)1-3(8(14)15)6(11)4(5)9(16)17;/h1,10-11H;/q;+2/p-2
SMILES:
C1=C(C(=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[O-])[N+](=O)[O-].[Ba+2]
Molecular Formula:
C6HBaN3O8
Molecular Weight:
380.41 g/mol
1,3-Benzenediol, 2,4,6-trinitro-, barium salt (1:1)
CAS No.: 15805-42-2
Main Products
VCID: VC0105976
Molecular Formula: C6HBaN3O8
Molecular Weight: 380.41 g/mol
CAS No. | 15805-42-2 |
---|---|
Product Name | 1,3-Benzenediol, 2,4,6-trinitro-, barium salt (1:1) |
Molecular Formula | C6HBaN3O8 |
Molecular Weight | 380.41 g/mol |
IUPAC Name | barium(2+);2,4,6-trinitrobenzene-1,3-diolate |
Standard InChI | InChI=1S/C6H3N3O8.Ba/c10-5-2(7(12)13)1-3(8(14)15)6(11)4(5)9(16)17;/h1,10-11H;/q;+2/p-2 |
Standard InChIKey | ZACISHMWZUXBDS-UHFFFAOYSA-L |
SMILES | C1=C(C(=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[O-])[N+](=O)[O-].[Ba+2] |
Canonical SMILES | C1=C(C(=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[O-])[N+](=O)[O-].[Ba+2] |
PubChem Compound | 85116 |
Last Modified | Nov 11 2021 |
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